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Compound of Interest

Compound Name: 5,5-Diethyl-2-methylheptane

Cat. No.: B14538938 Get Quote

For the attention of: Researchers, scientists, and professionals in drug development.

Abstract: This technical guide addresses the core physicochemical properties of 5,5-Diethyl-2-
methylheptane, specifically its boiling point and density. Due to the limited availability of

experimental data for this specific branched alkane, this document provides reference data for

the constitutional isomer, n-dodecane, to offer a comparative baseline. Furthermore, it outlines

detailed experimental protocols for the determination of these fundamental properties, ensuring

methodological rigor for research applications.

Introduction
5,5-Diethyl-2-methylheptane is a saturated hydrocarbon with the molecular formula C12H26.

As a member of the dodecane isomer family, its physical properties are of interest in various

fields, including fuel science and as a non-polar solvent in chemical synthesis. Accurate data

on its boiling point and density are crucial for process design, safety assessments, and

computational modeling. This guide synthesizes available information and provides

standardized methodologies for empirical determination.

Quantitative Physicochemical Data
Direct experimental values for the boiling point and density of 5,5-Diethyl-2-methylheptane
are not readily available in publicly accessible chemical databases. However, data for its

straight-chain isomer, n-dodecane, can serve as a useful reference point. It is important to note
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that branched alkanes typically exhibit lower boiling points than their straight-chain

counterparts due to reduced van der Waals forces.

Property Value (for n-dodecane) Units

Boiling Point 215-217 °C[1]

Density 0.75 g/mL (at 25 °C)[1]

Molecular Formula C12H26 -

Molecular Weight 170.33 g/mol [2]

Experimental Protocols
To ascertain the precise boiling point and density of 5,5-Diethyl-2-methylheptane, the

following established experimental procedures are recommended.

Boiling Point Determination via the Thiele Tube Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a liquid sample with a small volume.[3][4]

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Bunsen burner or other heat source

Stand and clamp

Procedure:
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A small amount of the 5,5-Diethyl-2-methylheptane sample is placed into the small test

tube.

The capillary tube is placed inside the test tube with its open end submerged in the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube, which is filled with heating oil to a level above the

side arm.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

capillary tube.

Heating is continued until a steady stream of bubbles is observed, and then the heat source

is removed.

The liquid will begin to cool, and the boiling point is recorded as the temperature at which the

liquid just begins to enter the capillary tube.[3]

Density Determination Using a Pycnometer
A pycnometer is a flask with a specific, accurately known volume, used for the precise

measurement of liquid density.[5][6][7][8]

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Water bath
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Procedure:

The pycnometer is thoroughly cleaned and dried, and its empty mass is accurately weighed

on an analytical balance.

The pycnometer is then filled with distilled water of a known temperature and weighed again

to determine the mass of the water. The volume of the pycnometer can be calculated using

the known density of water at that temperature.

The pycnometer is emptied, dried, and then filled with the 5,5-Diethyl-2-methylheptane
sample.

The filled pycnometer is placed in a water bath to bring the sample to a constant, known

temperature.

The pycnometer is removed from the bath, carefully dried on the outside, and weighed to

determine the mass of the sample.

The density of the 5,5-Diethyl-2-methylheptane is calculated by dividing the mass of the

sample by the volume of the pycnometer.

Signaling Pathways and Logical Relationships
As 5,5-Diethyl-2-methylheptane is a simple, non-polar alkane, it is not known to be involved in

biological signaling pathways or to have specific pharmacological targets. Therefore, a

discussion of signaling pathways is not applicable to this compound.

Workflow and Diagrams
The logical workflow for the experimental determination of the boiling point and density of 5,5-
Diethyl-2-methylheptane is outlined below.
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Caption: Experimental workflow for determining the boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b14538938?utm_src=pdf-body-img
https://www.benchchem.com/product/b14538938?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14538938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 112-40-3 CAS MSDS (Dodecane) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

2. The preparation methods of dodecane_Chemicalbook [chemicalbook.com]

3. vijaynazare.weebly.com [vijaynazare.weebly.com]

4. scribd.com [scribd.com]

5. ised-isde.canada.ca [ised-isde.canada.ca]

6. scientificlabs.co.uk [scientificlabs.co.uk]

7. che.utah.edu [che.utah.edu]

8. fpharm.uniba.sk [fpharm.uniba.sk]

To cite this document: BenchChem. [Physicochemical Properties of 5,5-Diethyl-2-
methylheptane: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14538938#boiling-point-and-density-of-5-5-diethyl-2-
methylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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